5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol

• IUPAC Name: N-ethyl-3-(3-hydroxy-5-methylphenyl)benzamide
• InChI: InChI=1S/C16H17NO2/c1-3-17-16(19)13-6-4-5-12(9-13)14-7-11(2)8-15(18)10-14/h4-10,18H,3H2,1-2H3,(H,17,19)
• InChI Key: DXCGWVQWBAAYJE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)C)O
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID00683973
• Molecular Weight: 255.31 g/mol
• CAS No.: 1261917-57-0

Description

5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol is an organic compound with a complex structure that includes both phenyl and methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature, making it an efficient method for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol may involve large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogens in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols or amines.

Scientific Research Applications

5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-methoxybenzoic acid
• 5-[3-(N-Ethylaminocarbonyl)phenyl]-6-hydroxynicotinic acid
• 5-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid

Uniqueness

5-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylphenol is unique due to its specific structure, which includes both phenyl and methyl groups. This structure can confer distinct chemical and biological properties, making it valuable for various applications.